Cas no 6943-06-2 (1H-Indole-2-carboxylicacid, 6-pentyl-)

• Product Name: 1H-Indole-2-carboxylicacid, 6-pentyl-
• CAS No: 6943-06-2
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 519951
• PubChem ID: 242761
• Update Time: 2025-04-19

1H-Indole-2-carboxylicacid, 6-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylicacid, 6-pentyl-
• AC1Q5UQ4; AR-1H2515; CTK2F8025; 6-Pentyl-indol-2-carbonsaeure; SureCN7881816; NSC51636; AC1L6A5B; 6-pentyl-indole-2-carboxylic acid;
• DTXSID90287580
• 6943-06-2
• NSC51636
• 6-pentyl-1h-indole-2-carboxylic acid
• SCHEMBL7881816
• NSC-51636

• Inchi： 1S/C14H17NO2/c1-2-3-4-5-10-6-7-11-9-13(14(16)17)15-12(11)8-10/h6-9,15H,2-5H2,1H3,(H,16,17)
• InChI Key： PJFXZUIDBUPTHM-UHFFFAOYSA-N
• SMILES： OC(C1=CC2=CC=C(C=C2N1)CCCCC)=O

Computed Properties

• Exact Mass: 231.12601
• Monoisotopic Mass: 231.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.175
• Boiling Point: 442.3°C at 760 mmHg
• Flash Point: 221.3°C
• Refractive Index: 1.617
• PSA: 53.09
• LogP: 3.59880